Cas no 2109896-56-0 (1-Propanone, 1-(5-isothiazolyl)-2-(methylamino)-, (2S)-)

• Product Name: 1-Propanone, 1-(5-isothiazolyl)-2-(methylamino)-, (2S)-
• CAS No: 2109896-56-0
• MF: C₇H₁₀N₂OS
• MW: 170.232100009918
• CID: 5293651
• Update Time: 2025-07-15

1-Propanone, 1-(5-isothiazolyl)-2-(methylamino)-, (2S)- Chemical and Physical Properties

Names and Identifiers

• 1-Propanone, 1-(5-isothiazolyl)-2-(methylamino)-, (2S)-

• Inchi： 1S/C7H10N2OS/c1-5(8-2)7(10)6-3-4-9-11-6/h3-5,8H,1-2H3/t5-/m0/s1
• InChI Key： HPCQPJUKRTUBPO-YFKPBYRVSA-N
• SMILES： C(C1SN=CC=1)(=O)[C@@H](NC)C

Additional information on 1-Propanone, 1-(5-isothiazolyl)-2-(methylamino)-, (2S)-

1-Propanone, 1-(5-isothiazolyl)-2-(methylamino)-, (2S)- (CAS No. 2109896-56-0): An Overview

1-Propanone, 1-(5-isothiazolyl)-2-(methylamino)-, (2S)- (CAS No. 2109896-56-0) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential biological activities. This compound belongs to the class of α-amino ketones and is characterized by the presence of a methylamino group and a 5-isothiazolyl substituent on a propanone backbone. The (2S) configuration imparts chirality, which is crucial for its biological properties and interactions with biological targets.

The (2S) configuration of 1-Propanone, 1-(5-isothiazolyl)-2-(methylamino)- is particularly important because chirality can significantly influence the pharmacological properties of a molecule. In many cases, one enantiomer may exhibit desirable therapeutic effects while the other may be inactive or even toxic. Therefore, the synthesis and isolation of the (2S) enantiomer are essential for developing effective pharmaceuticals.

Recent studies have highlighted the potential of 1-Propanone, 1-(5-isothiazolyl)-2-(methylamino)-, (2S)- in various therapeutic applications. One notable area of research is its activity as an inhibitor of specific enzymes involved in disease pathways. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound effectively inhibits the activity of a key enzyme in the pathogenesis of neurodegenerative diseases. This finding suggests that 1-Propanone, 1-(5-isothiazolyl)-2-(methylamino)-, (2S)- could be a promising lead compound for developing new treatments for conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its enzymatic inhibition properties, 1-Propanone, 1-(5-isothiazolyl)-2-(methylamino)-, (2S)- has also shown potential as an antimicrobial agent. Research conducted at a leading pharmaceutical institute revealed that this compound exhibits broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria. The mechanism of action appears to involve disruption of bacterial cell membranes, leading to cell death. This property makes 1-Propanone, 1-(5-isothiazolyl)-2-(methylamino)-, (2S)- a valuable candidate for developing new antibiotics to combat multidrug-resistant bacterial strains.

The synthesis of 1-Propanone, 1-(5-isothiazolyl)-2-(methylamino)-, (2S)- has been optimized using modern synthetic techniques to ensure high yields and purity. One common approach involves the asymmetric synthesis of the chiral center using chiral catalysts or auxiliaries. This method not only simplifies the synthetic route but also ensures that the desired (2S) enantiomer is obtained with high enantiomeric excess. The availability of efficient synthetic methods has facilitated further preclinical and clinical studies to evaluate the safety and efficacy of this compound.

Clinical trials are currently underway to assess the therapeutic potential of 1-Propanone, 1-(5-isothiazolyl)-2-(methylamino)-, (2S)- in various disease models. Preliminary results from phase I trials have shown promising safety profiles and pharmacokinetic properties. These findings have paved the way for more advanced clinical trials to explore its efficacy in treating specific conditions.

In conclusion, 1-Propanone, 1-(5-isothiazolyl)-2-(methylamino)-, (2S)- (CAS No. 2109896-56-0) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for developing new therapeutic agents. Ongoing research continues to uncover new applications and optimize its use in various medical settings.